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Compound of Interest

Compound Name: 10-Methyl-10-deazaaminopterin

Cat. No.: B1664518

For Immediate Implementation: The proper disposal of 10-Methyl-10-deazaaminopterin, a
potent antineoplastic agent, is critical to ensure the safety of laboratory personnel and to
prevent environmental contamination. This guide provides essential, step-by-step procedures
for the safe handling and disposal of this compound and associated waste materials. All
personnel handling this substance must be thoroughly trained in these procedures and have
access to the appropriate personal protective equipment (PPE) and disposal supplies.

I. Hazard and Safety Data Overview

As a potent cytotoxic compound, 10-Methyl-10-deazaaminopterin presents significant health
risks. While a specific Safety Data Sheet (SDS) for this exact molecule is not readily available,
data from closely related analogs like Aminopterin and Methotrexate indicate high acute toxicity
and potential for reproductive harm.[1][2][3][4] All handling and disposal operations should be
conducted with the assumption that 10-Methyl-10-deazaaminopterin shares these hazardous
properties.
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Hazard Lo Primary Route of Key Precautionary
. Description
Classification Exposure Measures
Do not eat, drink, or
) ) smoke in laboratory
o Potentially fatal if )
Acute Toxicity (Oral) Ingestion areas. Wash hands

swallowed.[1]

thoroughly after
handling.[4]

Reproductive Toxicity

May damage fertility
or the unborn child.[1]

[2]14]

Inhalation, Ingestion,
Skin Contact

Use of a certified
chemical fume hood is
mandatory. Wear
appropriate PPE,
including double
gloves, a lab coat, and

safety glasses.[5]

Environmental Hazard

Very toxic to aquatic
life with long-lasting
effects.[6]

Improper Disposal

Do not discharge
down the drain or into
the environment. All
waste must be
segregated and
treated as hazardous

chemical waste.

Il. Experimental Protocol: Waste Segregation and

Disposal

The following protocol outlines the mandatory steps for the safe disposal of 10-Methyl-10-

deazaaminopterin and contaminated materials. This procedure is designed to minimize

exposure and ensure compliance with hazardous waste regulations.

A. Personal Protective Equipment (PPE) Requirements:

» Gloves: Wear two pairs of chemotherapy-grade nitrile gloves.

o Coat: A disposable, solid-front gown or a dedicated lab coat is required.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://cdn.caymanchem.com/cdn/msds/21802m.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sigma/m8407
https://cdn.caymanchem.com/cdn/msds/21802m.pdf
https://www.fermion.fi/siteassets/documents/material-safety-data-sheets/methotrexate.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sigma/m8407
https://www.fishersci.com/store/msds?partNumber=AAJ6307503&productDescription=METHOTREXATE+1G&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/10459m.pdf
https://www.benchchem.com/product/b1664518?utm_src=pdf-body
https://www.benchchem.com/product/b1664518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Eye Protection: ANSI-rated safety glasses or a face shield must be worn.

Respiratory Protection: Use a certified chemical fume hood for all manipulations of the solid
compound or solutions.

. Waste Stream Segregation:
Unused or Expired Compound:

o Pure, unused, or expired 10-Methyl-10-deazaaminopterin must be disposed of as
hazardous chemical waste.

o Do not mix with other waste streams.

o The original container should be tightly sealed and placed in a secondary, labeled
container if necessary to prevent leakage.

Contaminated Solid Waste:

o This stream includes items such as used vials, pipette tips, centrifuge tubes, and
contaminated absorbent pads.

o Place all contaminated solid waste into a designated, leak-proof, and puncture-resistant
hazardous waste container.

o This container must be clearly labeled as "Chemotherapeutic Waste" or "Cytotoxic Waste."

Contaminated Liquid Waste:

[¢]

This includes any remaining solutions containing 10-Methyl-10-deazaaminopterin.

[e]

Collect all contaminated liquid waste in a dedicated, leak-proof, and shatter-resistant
container.

[e]

The container must be clearly labeled with the chemical name and the words "Hazardous
Waste."

[e]

Crucially, do not pour any liquid waste containing this compound down the drain.[7]
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e Contaminated Sharps:

o Needles, syringes, and other sharps contaminated with 10-Methyl-10-deazaaminopterin
must be placed directly into a designated, puncture-proof sharps container labeled for
chemotherapeutic waste.

o Do not recap, bend, or break needles.
C. Final Disposal Procedure:

Ensure all waste containers are securely sealed.

o Properly label all containers with the contents ("10-Methyl-10-deazaaminopterin Waste")

and the appropriate hazard symbols.

» Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

e Thoroughly decontaminate the work area after completing the disposal process.
» Remove and dispose of PPE as contaminated solid waste.

e Wash hands thoroughly with soap and water.

lll. Visual Workflow for Disposal

The following diagram illustrates the logical flow for the proper segregation and disposal of
waste generated from work with 10-Methyl-10-deazaaminopterin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1664518#10-methyl-10-deazaaminopterin-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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